![molecular formula C20H24ClNO2 B2676930 4-(tert-butyl)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)benzamide CAS No. 2034520-89-1](/img/structure/B2676930.png)
4-(tert-butyl)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(tert-butyl)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)benzamide, also known as TCB2, is a synthetic compound that has been widely used in scientific research due to its potential as a selective agonist for the 5-HT2C receptor. This receptor is involved in the regulation of various physiological processes, including appetite, mood, and anxiety.
Scientific Research Applications
- Notably, finasteride, used to treat benign prostatic hyperplasia, contains an N-tert-butyl amide group. Other drugs like nelfinavir (an HIV protease inhibitor) and CPI-1189 (with antioxidant properties) also feature this functional group .
- This efficient and stable catalytic process, known as the Ritter reaction, provides a straightforward route to N-tert-butyl amides .
- Researchers have investigated the stereochemistry of related compounds, including the reduction of 4-tert-butyl-3-ketopiperidines. The presence of a methyl substituent at the 4-C position affects the reaction outcome .
- Additionally, crystallographic studies have provided insights into the conformation of N-tert-butyl-4-methylpiperid-3-one derivatives .
- The encapsulation efficiency (EE) of ODHP nanosponges has been evaluated, demonstrating their potential as carriers for hydrophobic compounds .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Stereochemistry and Conformational Analysis
Materials Science and Nanosponges
Chemical Reactions and Derivatives
Green Chemistry and Solvent-Free Reactions
properties
IUPAC Name |
4-tert-butyl-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClNO2/c1-20(2,3)16-9-7-14(8-10-16)19(24)22-12-11-18(23)15-5-4-6-17(21)13-15/h4-10,13,18,23H,11-12H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AECMTTHANKYVGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCCC(C2=CC(=CC=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.